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Compound of Interest

Compound Name: WAY-300570

Cat. No.: B15548531 Get Quote

For researchers, scientists, and drug development professionals handling WAY-300570,

ensuring its proper disposal is a critical component of laboratory safety and environmental

responsibility. This guide provides essential safety information and a step-by-step operational

plan for the appropriate disposal of this compound.

WAY-300570 is a chemical compound that requires careful handling due to its potential

hazards. Safety data sheets indicate that it can cause skin and serious eye irritation, as well as

respiratory irritation.[1] Therefore, adherence to strict safety protocols during use and disposal

is paramount.

Chemical and Safety Data Overview
To facilitate safe handling and disposal, key properties and safety information for WAY-300570
are summarized below.
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Property Data Reference

IUPAC Name

N-(4-chlorophenyl)-3-[(5Z)-4-

oxo-5-(2-thienylmethylene)-2-

thioxo-1,3-thiazolidin-3-

yl]propanamide

[1]

CAS Number 308295-11-6 [2][3]

Molecular Formula C17H13ClN2O2S3 [3]

Molecular Weight 408.95 g/mol [3]

Appearance Light yellow to brown solid [3]

Storage Conditions
Store at 0-8°C or 4°C, protect

from light.
[1][2]

Hazard Pictogram GHS07 (Exclamation mark) [1]

Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[1]

Precautionary Statements
P261, P302+352,

P305+351+338
[1]

Experimental Protocol: Disposal of WAY-300570
The following procedure outlines the recommended steps for the safe disposal of WAY-300570.

This protocol is based on general principles of chemical waste management and should be

adapted to comply with all applicable local, state, and federal regulations, as well as

institutional guidelines.

Objective: To safely dispose of WAY-300570 waste in a manner that minimizes risk to

personnel and the environment.

Materials:

Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves, lab coat.
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Chemical fume hood.

Designated and properly labeled hazardous waste container.

Inert absorbent material (e.g., vermiculite, sand).

Sealable bags for contaminated disposables.

Procedure:

Personnel Protection: Before handling any waste, ensure all required personal protective

equipment (PPE) is worn. This includes safety goggles, chemical-resistant gloves, and a lab

coat. All handling of WAY-300570, including weighing and preparing for disposal, should be

conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[1]

Waste Segregation:

Solid Waste: Collect un-used or expired WAY-300570 powder in its original container or a

compatible, well-sealed container. Label the container clearly as "Hazardous Waste: WAY-
300570".

Contaminated Materials: Any materials that have come into contact with WAY-300570,

such as weighing paper, pipette tips, and contaminated gloves, should be considered

hazardous waste. Place these items in a separate, sealed, and clearly labeled plastic bag

or container.

Solutions: Solutions containing WAY-300570 should not be disposed of down the drain.

Collect these solutions in a designated, sealed, and labeled hazardous waste container.

The container should be compatible with the solvent used.

Spill Management: In the event of a spill, contain the spill using an inert absorbent material.

[4] Carefully sweep or scoop up the absorbed material and place it into a designated

hazardous waste container. Clean the spill area thoroughly with an appropriate solvent and

then soap and water. All materials used for cleanup should be disposed of as hazardous

waste.
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Container Management: Ensure all waste containers are kept closed except when adding

waste. Store waste containers in a designated, well-ventilated, and secure secondary

containment area away from incompatible materials.

Final Disposal: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.[5] Do not attempt to dispose of this chemical through standard municipal waste or

sewer systems.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of WAY-300570.
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Start: WAY-300570 Waste Generated

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Chemical Fume Hood
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Step 3: Collect in Labeled
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Licensed Contractor Pickup
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Caption: Logical workflow for the safe disposal of WAY-300570 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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